![molecular formula C5H7ClN2O2 B2805920 4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride CAS No. 1955547-78-0](/img/structure/B2805920.png)
4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride
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Overview
Description
4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1955547-78-0 . It has a molecular weight of 162.58 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H6N2O2.ClH/c1-3-2-6-4 (7-3)5 (8)9;/h2H,1H3, (H,6,7) (H,8,9);1H . This indicates the presence of a methyl group attached to the imidazole ring and a carboxylic acid group.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, imidazole compounds are known to participate in a variety of reactions. For instance, they can undergo [3 + 2] cycloaddition reactions .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 162.58 .Scientific Research Applications
Synthesis and Crystal Structure Analysis
Imidazole derivatives, including those related to 4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride, are frequently studied for their synthesis processes and crystal structures. For example, triorganotin carboxylates of 1-methyl-1H-imidazole-4-carboxylic acid have been prepared and characterized, demonstrating fungicidal activities and providing insights into their molecular structures through X-ray diffraction analysis (Mao et al., 2015).
Corrosion Inhibition
Imidazole derivatives have also been investigated for their application as corrosion inhibitors. A novel imidazoline derivative, which shares a similar core structure with this compound, was studied for its efficacy in protecting P110 carbon steel in a hydrochloric acid environment, showing promising results (Zhang et al., 2015).
Luminescent Materials
Research on luminescent materials often involves imidazole derivatives. A study on lanthanide-cadmium heterometal-organic frameworks, incorporating imidazole-based components, demonstrated their potential in selective luminescent sensing, highlighting the versatility of imidazole compounds in creating responsive materials (Ding et al., 2017).
Flow Synthesis Applications
The continuous flow synthesis of 1H-4-substituted imidazoles, crucial in the production of pharmaceutical compounds like daclatasvir, an NS5A inhibitor, showcases the application of imidazole chemistry in improving industrial synthesis processes and environmental sustainability (Carneiro et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acid residues .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biochemical processes, including enzyme catalysis and signal transduction .
Pharmacokinetics
The bioavailability of imidazole derivatives can be influenced by factors such as solubility, stability, and permeability .
Result of Action
Imidazole derivatives can have a wide range of effects, depending on their specific targets and mode of action .
Action Environment
Factors such as pH and temperature can influence the activity and stability of imidazole derivatives .
Properties
IUPAC Name |
5-methyl-1H-imidazole-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2.ClH/c1-3-2-6-4(7-3)5(8)9;/h2H,1H3,(H,6,7)(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXZOPHGQMOIKIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N1)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1955547-78-0 |
Source
|
Record name | 4-methyl-1H-imidazole-2-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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